Cas no 1797048-91-9 (2-(2-chloro-4-hydroxyphenyl)-N-(1-cyano-2-methoxy-1-methylethyl)acetamide)

• Product Name: 2-(2-chloro-4-hydroxyphenyl)-N-(1-cyano-2-methoxy-1-methylethyl)acetamide
• CAS No: 1797048-91-9
• MF: C₁₃H₁₅ClN₂O₃
• MW: 282.722802400589
• CID: 6232713
• PubChem ID: 75518769
• Update Time: 2025-06-07

2-(2-chloro-4-hydroxyphenyl)-N-(1-cyano-2-methoxy-1-methylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4-hydroxyphenyl)-N-(2-cyano-1-methoxypropan-2-yl)acetamide
• Z1633388728
• 1797048-91-9
• AKOS033486233
• EN300-6576730
• 2-(2-chloro-4-hydroxyphenyl)-N-(1-cyano-2-methoxy-1-methylethyl)acetamide

• Inchi： 1S/C13H15ClN2O3/c1-13(7-15,8-19-2)16-12(18)5-9-3-4-10(17)6-11(9)14/h3-4,6,17H,5,8H2,1-2H3,(H,16,18)
• InChI Key： QAKBQVDVNGLSDZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(NC(C#N)(C)COC)=O)O

Computed Properties

• Exact Mass: 282.0771200g/mol
• Monoisotopic Mass: 282.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 82.4Ų

Additional information on 2-(2-chloro-4-hydroxyphenyl)-N-(1-cyano-2-methoxy-1-methylethyl)acetamide

Introduction to 2-(2-chloro-4-hydroxyphenyl)-N-(1-cyano-2-methoxy-1-methylethyl)acetamide (CAS No. 1797048-91-9)

2-(2-chloro-4-hydroxyphenyl)-N-(1-cyano-2-methoxy-1-methylethyl)acetamide, identified by its Chemical Abstracts Service (CAS) number 1797048-91-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of extensive research and development. The structural features of this molecule, particularly its aromatic ring system and functional groups, contribute to its potential applications in the design of novel therapeutic agents.

The molecular structure of 2-(2-chloro-4-hydroxyphenyl)-N-(1-cyano-2-methoxy-1-methylethyl)acetamide consists of a benzene ring substituted with a chloro group at the 2-position and a hydroxyl group at the 4-position. Additionally, the amide functionality is linked to a complex side chain featuring a cyano group and an isobutyl moiety with a methoxy substituent. This unique arrangement of functional groups imparts distinct chemical and biological properties to the compound, which are being thoroughly investigated in various research settings.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The 2-chloro-4-hydroxyphenyl moiety in this compound suggests potential interactions with enzymes and receptors that are critical for these pathways. For instance, studies have shown that analogs containing hydroxyl and chloro substituents on aromatic rings often exhibit inhibitory activity against kinases and other enzymes relevant to disease mechanisms.

One of the most compelling aspects of 2-(2-chloro-4-hydroxyphenyl)-N-(1-cyano-2-methoxy-1-methylethyl)acetamide is its ability to modulate key signaling pathways. Research has indicated that the presence of the cyano group can enhance binding affinity to certain protein targets, while the isobutyl side chain with a methoxy group provides steric hindrance that can optimize drug-like properties such as solubility and metabolic stability. These features make the compound an attractive candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 2-(2-chloro-4-hydroxyphenyl)-N-(1-cyano-2-methoxy-1-methylethyl)acetamide with greater accuracy. Molecular docking studies have suggested that this compound may interact with proteins involved in cancer cell proliferation and apoptosis. Specifically, the hydroxyl and chloro groups on the benzene ring could form hydrogen bonds or π-stacking interactions with key residues in target proteins, thereby disrupting normal cellular processes.

The synthesis of 2-(2-chloro-4-hydroxyphenyl)-N-(1-cyano-2-methoxy-1-methylethyl)acetamide presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made it possible to construct this molecule efficiently. Researchers have employed multi-step synthetic routes involving condensation reactions, nucleophilic substitutions, and functional group transformations to obtain high yields of the desired product. These synthetic strategies not only highlight the versatility of organic chemistry but also pave the way for large-scale production if needed.

In vitro studies have begun to uncover the potential therapeutic applications of 1797048-91-9. Initial experiments suggest that this compound exhibits inhibitory activity against certain enzymes associated with inflammatory responses. The ability to modulate these enzymes could make it a valuable tool for developing treatments for conditions such as rheumatoid arthritis or inflammatory bowel disease. Furthermore, its interaction with other biological targets remains an area of active investigation.

The pharmacokinetic properties of 2-(2-chloro-4-hydroxyphenyl)-N-(1-cyano-2-methoxy-1-methylethyl)acetamide are also being evaluated to assess its suitability for clinical use. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are critical factors that determine whether a compound can progress from preclinical to clinical development. Preliminary data indicate that this molecule has favorable solubility characteristics but may require optimization to improve bioavailability and reduce potential side effects.

As research continues, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the development of derivatives based on 1797048-91-9. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists aim to identify more potent and selective analogs with improved therapeutic profiles. The insights gained from studying this compound will undoubtedly contribute to our understanding of disease mechanisms and inform future drug development strategies.

The role of computational tools in predicting and optimizing the properties of CAS No 1797048-91-9 cannot be overstated. Machine learning algorithms have been trained on vast datasets containing known bioactive molecules to predict new ones with high accuracy. These predictions can guide experimental efforts by identifying promising candidates for further testing. Such integrative approaches are essential for maximizing efficiency in drug discovery programs.

In conclusion,1797048-91-9, or (1-cyano-3-isobutyl-N-[3-[3-[3-[3-hydroxyphenoxy]-chlorophenyl]acetyl]propionamido]-5-methoxypropenamidine, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Ongoing research efforts aim to fully elucidate its therapeutic potential while addressing any challenges related to synthesis and pharmacokinetics. As our understanding of molecular interactions continues to evolve,this compound will remain at forefrontof drug discovery initiatives aimed at improving human health.